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Compound of Interest

Compound Name: 1-Bromo-2-methylnaphthalene

Cat. No.: B105000 Get Quote

This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, and relevant experimental methodologies associated with 1-
Bromo-2-methylnaphthalene. The information is intended for researchers, scientists, and

professionals in the field of drug development and organic synthesis.

Core Molecular Information
1-Bromo-2-methylnaphthalene is an aromatic hydrocarbon derivative. It is structurally

characterized by a naphthalene core substituted with a bromine atom at the 1-position and a

methyl group at the 2-position. This compound is also known by its synonyms, β-Methyl-α-

bromonaphthalene and 2-Methyl-1-bromonaphthalene.[1][2][3][4] The physical appearance of

1-Bromo-2-methylnaphthalene is generally described as a clear yellow liquid.[4][5][6]

Quantitative Physicochemical Data
The key physicochemical properties of 1-Bromo-2-methylnaphthalene are summarized in the

table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₁₁H₉Br [1][2][4][7]

Molecular Weight 221.09 g/mol [4][6][7]

CAS Registry Number 2586-62-1 [1][2][4][7]

Appearance Clear yellow liquid [6][7]

Boiling Point 296 °C (lit.) [4][6][7]

Density 1.418 g/mL at 25 °C (lit.) [4][6][7]

Refractive Index n20/D 1.648 (lit.) [4][6][7]

Water Solubility Not miscible [6][7]

SMILES Cc1ccc2ccccc2c1Br

InChI
1S/C11H9Br/c1-8-6-7-9-4-2-3-

5-10(9)11(8)12/h2-7H,1H3
[1][2]

InChIKey
CMIMBQIBIZZZHQ-

UHFFFAOYSA-N
[1][2]

Molecular Structure Visualization
The following diagram illustrates the chemical structure of 1-Bromo-2-methylnaphthalene.
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Molecular structure of 1-Bromo-2-methylnaphthalene.

Experimental Protocols
While specific synthetic protocols for 1-Bromo-2-methylnaphthalene are not readily available

in the cited literature, a representative procedure for the bromination of the parent compound,

2-methylnaphthalene, to yield a constitutional isomer (4-bromo-2-methylnaphthalene) is

detailed below. This provides insight into the general methodology for the electrophilic aromatic

substitution on a methylnaphthalene scaffold.

Synthesis of 4-Bromo-2-methylnaphthalene
This protocol is adapted from a described synthetic pathway for 2-(aminomethyl)-4-

bromonaphthalene.[1]
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Materials:

2-methylnaphthalene

Bromine (Br₂)

Heptane (or other suitable solvent)

Lanthanum acetate hydrate (catalyst)

Aqueous sodium metabisulfite solution

Apparatus for dropwise addition, stirring, and temperature control

Procedure:

Dissolve 2-methylnaphthalene in a suitable solvent, such as heptane, in a reaction vessel

equipped with a stirrer and a dropping funnel.

Add a catalytic amount of lanthanum acetate hydrate to the solution.

Cool the reaction mixture to a controlled temperature to manage the exothermicity of the

reaction.

Add bromine dropwise to the stirred solution. The rate of addition should be carefully

controlled to maintain the desired reaction temperature.

After the addition is complete, allow the reaction to proceed until completion, which can be

monitored by techniques such as Thin Layer Chromatography (TLC) or Gas

Chromatography (GC).

Upon completion, the reaction mixture is worked up by washing with an aqueous solution of

sodium metabisulfite to quench any unreacted bromine.

The organic layer is then separated, washed with water and brine, and dried over an

anhydrous salt like magnesium sulfate.
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The solvent is removed under reduced pressure, and the crude product is purified, typically

by column chromatography or distillation, to yield 4-bromo-2-methylnaphthalene.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the synthesis and purification of a

brominated methylnaphthalene derivative, based on the protocol described above.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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